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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetylarginyltryptophyl diphenylglycine is a synthetically derived tetrapeptide with the

amino acid sequence Ac-Arg-Trp-Phg-Phg-OH. It is a bioactive peptide developed for its

potential applications in skincare and dermatology, primarily targeting the signs of aging. This

peptide is designed to address the loss of skin firmness and elasticity that occurs with aging

and exposure to environmental stressors. Marketed under the trade name Relistase™, this

peptide is noted for its dual mechanism of action: inhibiting elastase activity and stimulating the

synthesis of type I collagen. This guide provides a comprehensive technical overview of

Acetylarginyltryptophyl diphenylglycine, including its chemical structure, synthesis,

proposed mechanism of action, and methods for evaluating its efficacy.

Chemical Structure and Properties
The fundamental chemical identity of Acetylarginyltryptophyl diphenylglycine and its

constituent amino acid residues is defined by their SMILES (Simplified Molecular-Input Line-

Entry System) notation.
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Compound SMILES Notation

Acetylarginyltryptophyl diphenylglycine

CC(=O)N--INVALID-LINK--N)C(=O)N--INVALID-

LINK--C(=O)N--INVALID-LINK--C(=O)N--

INVALID-LINK--C(=O)O[1]

Nα-Acetyl-L-arginine CC(=O)N--INVALID-LINK--N)C(=O)O[2][3]

L-Tryptophan
C1=CC=C2C(=C1)C(=CN2)C--INVALID-LINK--

O)N[4][5]

2,2-Diphenylglycine c1ccc(cc1)C(c2ccccc2)(C(=O)O)N[6][7][8]

Mechanism of Action
Acetylarginyltryptophyl diphenylglycine exerts its anti-aging effects through a dual

mechanism that addresses key factors in the degradation of the skin's extracellular matrix

(ECM). The primary proposed actions are the inhibition of the enzyme elastase and the

stimulation of type I collagen synthesis.[9]

Elastase Inhibition: Elastase is a protease that breaks down elastin, a critical protein

responsible for the elasticity and resilience of the skin.[1] With age and exposure to

environmental factors such as UV radiation, elastase activity increases, leading to a loss of

skin firmness and the formation of wrinkles. Acetylarginyltryptophyl diphenylglycine is

designed to inhibit elastase activity, thereby protecting existing elastin fibers from

degradation.[9]

Stimulation of Collagen Synthesis: Collagen is the most abundant protein in the skin,

providing structural support and tensile strength. Its production naturally declines with age.

This peptide is reported to stimulate the synthesis of type I collagen, which helps to reinforce

the skin's structural integrity and improve its firmness.[9]

The combined effect of preserving elastin and promoting new collagen formation leads to an

overall improvement in skin elasticity and a reduction in the appearance of sagging.
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Peptide Synthesis

1. Resin Preparation
(e.g., Swelling of Rink Amide resin)

2. Coupling of Fmoc-Diphenylglycine-OH

3. Fmoc Deprotection
(Piperidine in DMF)

4. Coupling of Fmoc-Diphenylglycine-OH

5. Fmoc Deprotection

6. Coupling of Fmoc-Trp(Boc)-OH

7. Fmoc Deprotection

8. Coupling of Fmoc-Arg(Pbf)-OH

9. Fmoc Deprotection

10. N-terminal Acetylation
(Acetic Anhydride)

11. Cleavage and Deprotection
(TFA cocktail)

12. Purification
(RP-HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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